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Compound Name: Decyl octadec-9-enoate

Cat. No.: B15147439 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Decyl oleate, the ester of decyl alcohol and oleic acid, is a widely used emollient in cosmetic

and personal care products, prized for its ability to impart a smooth, non-greasy feel to the skin.

[1][2] This technical guide provides a comprehensive overview of the available safety and

toxicity data for decyl oleate, with a focus on key toxicological endpoints. The information is

presented to aid researchers, scientists, and drug development professionals in evaluating its

safety profile for various applications.

Acute Toxicity
Decyl oleate exhibits a low order of acute toxicity based on oral administration studies in rats.

Table 1: Acute Oral Toxicity of Decyl Oleate
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Species Route Dosage
Observatio
n Period

Results Reference

Wistar Rats
Intragastric

Intubation

2.5, 5.0, 10.0,

20.0, and

40.0 ml/kg

14 days

No deaths

recorded.

LD50 > 40.0

ml/kg.

[3]

Wistar-

derived Rats
Gavage

5.0 g/kg

(undiluted or

20% in

mineral oil)

14 days

One death in

each group.

No treatment-

related

effects in

survivors.

[4]

Experimental Protocol: Acute Oral Toxicity (as per CIR
report)
The acute oral toxicity of decyl oleate was assessed in Wistar rats.[3] The animals were fasted

for 24 hours prior to the administration of decyl oleate via intragastric intubation at various dose

levels.[3] Following administration, the animals were observed daily for 14 days for any signs of

toxicity and mortality.[3]

Acute Oral Toxicity Protocol

Start: Wistar Rats 24-hour Fasting Intragastric Intubation
(2.5, 5.0, 10.0, 20.0, 40.0 ml/kg)

14-day Observation
(Toxicity Signs & Mortality) End: Determine LD50

Click to download full resolution via product page

Acute Oral Toxicity Experimental Workflow.

Dermal and Ocular Irritation
Single application studies on rabbits indicate that decyl oleate has a low potential for dermal

and ocular irritation. However, repeated application may lead to moderate irritation.
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Table 2: Dermal Irritation of Decyl Oleate

Species
Test
Method

Concentrati
on

Observatio
n Period

Results Reference

Rabbit
Draize &

FHSA

Undiluted,

10% in corn

oil, 20% in

mineral oil

-
Little to no

irritation.
[3]

Rabbit
Daily

Application

15% and

100%
60 days

Moderate

irritation.
[1][3]

Table 3: Ocular Irritation of Decyl Oleate

Species Test Method Concentration

Results
(Primary Eye
Irritation
Score)

Reference

Rabbit Draize 100% 0.0 [4]

Rabbit Draize
20% in mineral

oil
0.0 [4]

Rabbit Draize 15% in corn oil 1.0 [4]

Rabbit Modified Draize 100%
Very slight

irritant.
[4]

Experimental Protocol: Draize Test (General Overview
based on OECD 404 & 405)
The Draize test is utilized to assess the irritation potential of a substance on skin (OECD 404)

and eyes (OECD 405).[5][6] For dermal irritation, a specific amount of the test substance is

applied to a shaved area of the animal's skin, typically a rabbit, and covered with a gauze

patch.[2][5] For ocular irritation, a small amount of the substance is instilled into the

conjunctival sac of one eye of the animal, with the other eye serving as a control.[6][7]
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Observations for erythema, edema (for skin), and corneal opacity, iris lesions, and conjunctival

redness and swelling (for eyes) are made at specific intervals (e.g., 1, 24, 48, and 72 hours)

and scored according to a standardized scale.[5][6]

Draize Test Workflow (Dermal/Ocular)

Start: Albino Rabbit Apply Test Substance
(Dermal Patch or Eye Instillation) Observation at 1, 24, 48, 72 hrs Score Irritation

(Erythema, Edema, Corneal Opacity, etc.) End: Determine Irritation Potential

Click to download full resolution via product page

Draize Test Experimental Workflow.

Skin Sensitization
Decyl oleate is not considered to be a skin sensitizer based on animal and human studies.

Table 4: Skin Sensitization of Decyl Oleate

Species Test Method Concentration Results Reference

Guinea Pig - 15% Not a sensitizer. [1][3]

Human
Repeated Insult

Patch Test
1-5%

No signs of

sensitization.
[3]

Human

Schwartz-Peck

Prophetic Patch

Test

5.5% (in

formulation)

Low number of

reactions in 402

subjects.

[3]

Experimental Protocol: Guinea Pig Maximization Test
(GPMT) (General Overview based on OECD 406)
The GPMT is a method to assess the potential of a substance to cause skin sensitization.[8][9]

The test involves an induction phase where the test substance is administered to guinea pigs

both intradermally with an adjuvant (Freund's Complete Adjuvant) and topically at a
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concentration expected to cause mild irritation.[8][9][10] Following a two-week rest period, a

challenge phase is conducted by applying a non-irritating concentration of the test substance

topically to a naive skin site.[8][9][10] The skin reactions are observed and scored at 24 and 48

hours after the challenge application to determine the sensitization response.[11]

Guinea Pig Maximization Test (GPMT) Workflow

Start: Guinea Pigs Induction Phase:
Intradermal & Topical Application 2-Week Rest Period Challenge Phase:

Topical Application
Observe & Score Skin Reactions

(24 & 48 hours) End: Determine Sensitization Potential

Click to download full resolution via product page

GPMT Experimental Workflow.

Subchronic Toxicity
A 28-day oral toxicity study in rats indicated no significant toxic effects from decyl oleate at the

tested doses.

Table 5: 28-Day Oral Toxicity of Decyl Oleate

Species Route Dosage Duration Results Reference

Wistar Rats Gavage

100, 500, or

1000 mg/kg

body weight

(in olive oil)

5 days/week

for 28 days

No

substance-

related

deaths or

symptoms of

toxicity. No

effects on

body weight,

food/water

consumption,

or organ

weights.

[3]
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Genotoxicity
Decyl oleate was found to be non-mutagenic in a bacterial reverse mutation assay (Ames test).

Table 6: Genotoxicity of Decyl Oleate

Test System Test Method
Metabolic
Activation

Results Reference

Salmonella

typhimurium
Ames Test

With and without

S9
Not mutagenic. [3]

Experimental Protocol: Ames Test (General Overview
based on OECD 471)
The Ames test is a widely used in vitro assay to assess the mutagenic potential of a substance.

[12][13][14] It utilizes several strains of Salmonella typhimurium and Escherichia coli that are

auxotrophic for a specific amino acid (e.g., histidine).[13][15][16] The bacteria are exposed to

the test substance at various concentrations, both with and without a metabolic activation

system (S9 mix from rat liver), and plated on a minimal medium lacking the required amino

acid.[12][13][16] If the substance is a mutagen, it will cause reverse mutations, allowing the

bacteria to synthesize the amino acid and form visible colonies.[17][18] The number of

revertant colonies is counted and compared to the control to determine the mutagenic

potential.[16]

Ames Test Workflow

Start: Auxotrophic Bacteria Expose to Test Substance
(± S9 Metabolic Activation) Plate on Minimal Medium Incubate Count Revertant Colonies End: Determine Mutagenic Potential

Click to download full resolution via product page

Ames Test Experimental Workflow.
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Carcinogenicity, Reproductive and Developmental
Toxicity
There are currently no available studies on the carcinogenicity, reproductive, or developmental

toxicity of decyl oleate.[3]

Signaling Pathways and Mechanism of Action
Specific signaling pathways for decyl oleate toxicity have not been extensively studied, likely

due to its low toxicity profile. The primary biological effect of decyl oleate is its function as an

emollient, where it forms a thin, non-greasy film on the skin surface.[1] This action helps to

reduce water loss and gives the skin a soft and smooth appearance.[1]

The moderate skin irritation observed with repeated, undiluted application is likely due to a

defatting effect on the skin, which can disrupt the skin's natural barrier function.[19] This

disruption can lead to a non-specific inflammatory response.
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General Mechanism of Emollient-Induced Skin Irritation

Repeated Application of
Decyl Oleate (High Concentration)

Defatting of Stratum Corneum

Disruption of Skin Barrier Function

Non-specific Inflammatory Response

Visible Skin Irritation
(Erythema, Edema)

Click to download full resolution via product page

Logical Diagram of Skin Irritation Mechanism.

Conclusion
Based on the available data, decyl oleate is considered to have a low toxicity profile. It is not

acutely toxic via the oral route, is at most a very slight eye irritant and a slight to moderate skin

irritant under exaggerated, repeated exposure conditions, and is not a skin sensitizer.

Furthermore, it is not genotoxic in the Ames test. While data on chronic toxicity, carcinogenicity,

and reproductive and developmental toxicity are not available, the long history of its use in

cosmetics at concentrations up to and exceeding 50% without significant adverse effects

supports its safety in topical applications.[3] As with any ingredient, formulation and

concentration are key factors in ensuring product safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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